Cas no 2098113-83-6 (2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride)

• Product Name: 2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride
• CAS No: 2098113-83-6
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 5047308
• Update Time: 2025-09-28

2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(7-oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride
• 2-(7-oxo-1,4-diazepan-1-yl)acetonitrile;hydrochloride
• 2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride

• Inchi： 1S/C7H11N3O.ClH/c8-2-5-10-6-4-9-3-1-7(10)11;/h9H,1,3-6H2;1H
• InChI Key： QNYJRSLQHPQABX-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNCCN1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 56.1

Additional information on 2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride

2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride: A Comprehensive Overview

The compound with CAS number 2098113-83-6, commonly referred to as 2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The diazepane ring system, which is central to its structure, contributes to its stability and reactivity, making it a valuable compound for researchers in various scientific disciplines.

Recent studies have highlighted the importance of diazepane derivatives in medicinal chemistry. These compounds are known for their ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding. The 7-Oxo group in this compound adds an additional layer of functionality, enhancing its potential as a lead compound for drug discovery. Researchers have explored its interactions with various biological targets, including kinases and proteases, which are critical in disease pathways such as cancer and neurodegenerative disorders.

The synthesis of 2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride involves a series of well-established organic reactions, including cyclization and oxidation processes. The use of advanced synthetic techniques has allowed for the efficient production of this compound, ensuring its availability for further research and development. Its structural elucidation has been confirmed through various spectroscopic methods, including NMR and mass spectrometry, providing a solid foundation for its characterization.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to inhibit specific enzymes involved in disease progression has been validated through in vitro assays. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for drug development.

The integration of 2-(7-Oxo-1,4-diazepan-1-yl)acetonitrile hydrochloride into drug discovery pipelines underscores its importance in the scientific community. Its unique combination of structural features and biological activity makes it a compelling candidate for further investigation. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of novel therapeutic agents.